2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C15H12BrClN2O5/c1-23-10-3-4-12(13(7-10)19(21)22)18-15(20)8-24-14-5-2-9(16)6-11(14)17/h2-7H,8H2,1H3,(H,18,20)
• InChI Key: IBSWVXFQDSOOKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Br)Cl)[N+](=O)[O-]
• Molecular Formula: C15H12BrClN2O5
• Molecular Weight: 415.62 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide, also known as BAY 11-7082, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BAY 11-7082 was first synthesized in 2001 by researchers at Bayer AG, and since then, numerous studies have been conducted to investigate its biochemical and physiological effects.

Mechanism of Action

2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide 11-7082 exerts its pharmacological effects by inhibiting the activity of IκB kinase (IKK), a key enzyme involved in the activation of NF-κB. By blocking the activation of NF-κB, this compound 11-7082 can reduce the production of pro-inflammatory cytokines and chemokines, thereby exerting anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound 11-7082 can inhibit the growth and proliferation of various cancer cells, including breast, prostate, and pancreatic cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines in animal models of inflammation and to improve cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide 11-7082 has several advantages for lab experiments, including its high purity and stability, which allow for accurate and reproducible results. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide 11-7082, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other disease conditions, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound 11-7082 in clinical settings.

Scientific Research Applications

2-(4-bromo-2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide 11-7082 has been extensively studied for its potential therapeutic applications in various disease conditions, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of immune and inflammatory responses.